Cas no 2228449-12-3 (1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine)
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine
- 2228449-12-3
- EN300-1750398
- [1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
-
- Inchi: 1S/C13H18FN/c1-9-5-4-6-10(14)11(9)13(8-15)7-12(13,2)3/h4-6H,7-8,15H2,1-3H3
- InChI Key: NDBQSNUTATUKSP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C)=C1C1(CN)CC1(C)C
Computed Properties
- Exact Mass: 207.142327740g/mol
- Monoisotopic Mass: 207.142327740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26Ų
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750398-0.05g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1750398-0.1g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1750398-0.25g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1750398-0.5g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1750398-1.0g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1750398-2.5g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1750398-5.0g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 5g |
$3894.0 | 2023-06-03 | ||
| Enamine | EN300-1750398-10.0g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 10g |
$5774.0 | 2023-06-03 | ||
| Enamine | EN300-1750398-1g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1750398-5g |
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine |
2228449-12-3 | 5g |
$3894.0 | 2023-09-20 |
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine
Research Brief on 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228449-12-3)
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228449-12-3) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine structure with a fluoro-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.
The synthesis of 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process, including the formation of the cyclopropane ring and subsequent functionalization with the fluoro-methylphenyl group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. Recent publications highlight the optimization of synthetic routes to improve yield and scalability, which is critical for further preclinical and clinical studies.
Pharmacological evaluations of this compound have revealed its activity as a modulator of specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro studies indicate that it exhibits selective binding affinity, which could be leveraged for the development of treatments for neurological disorders such as depression and anxiety. However, detailed mechanistic studies are still underway to elucidate its exact mode of action and potential off-target effects.
In addition to its neurological applications, 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine has also been investigated for its anti-inflammatory and analgesic properties. Animal models have demonstrated its efficacy in reducing inflammation and pain, suggesting a broader therapeutic potential. Researchers are particularly interested in its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for further development.
Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.
In conclusion, 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228449-12-3) represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing and future studies. Continued investigation into its mechanisms of action, safety profile, and therapeutic potential will be crucial for its eventual translation into clinical applications.
2228449-12-3 (1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)